Cas no 1355247-49-2 (2-chloro-1-fluoro-4-(3-nitrophenyl)benzene)

• Product Name: 2-chloro-1-fluoro-4-(3-nitrophenyl)benzene
• CAS No: 1355247-49-2
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• MDL: MFCD21332993
• CID: 2771420
• PubChem ID: 70699655
• Update Time: 2025-11-01

2-chloro-1-fluoro-4-(3-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-fluoro-4-(3-nitrophenyl)benzene
• 1355247-49-2
• AKOS025294388
• BS-25597
• MFCD21332993
• 3-Chloro-4-fluoro-3'-nitro-1,1'-biphenyl
• DTXSID40742770

• MDL： MFCD21332993
• Inchi： 1S/C12H7ClFNO2/c13-11-7-9(4-5-12(11)14)8-2-1-3-10(6-8)15(16)17/h1-7H
• InChI Key： YRLWLQFWSYVFHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 251.01500
• Monoisotopic Mass: 251.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.57750

Additional information on 2-chloro-1-fluoro-4-(3-nitrophenyl)benzene

Comprehensive Overview of 2-Chloro-1-Fluoro-4-(3-Nitrophenyl)Benzene (CAS No. 1355247-49-2)

2-Chloro-1-fluoro-4-(3-nitrophenyl)benzene (CAS No. 1355247-49-2) is a specialized aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This halogenated nitrobenzene derivative is characterized by its chloro, fluoro, and nitrophenyl substituents, which contribute to its reactivity and potential applications in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Researchers are increasingly exploring its role as a building block for advanced materials and bioactive molecules.

The compound’s molecular structure (C₁₂H₇ClFNO₂) features a nitrophenyl group at the para-position, enhancing its electron-withdrawing capacity—a critical factor in designing organic semiconductors and photocatalysts. Recent studies highlight its utility in OLED materials and pesticide intermediates, aligning with trends in sustainable chemistry. For instance, its fluorine moiety improves metabolic stability in drug candidates, addressing the demand for longer-lasting therapeutics.

In the context of green chemistry, 1355247-49-2 has been investigated for solvent-free synthesis routes, reducing environmental impact. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a key concern for industries requiring high-grade intermediates. Users searching for "nitrophenyl benzene derivatives" or "halogenated aromatic compounds" often seek data on its synthetic protocols or spectroscopic profiles, reflecting its niche yet growing relevance.

Another hotspot involves its potential in catalysis. The nitro group facilitates hydrogenation reactions, making it a candidate for reductive amination processes. Patent databases reveal its inclusion in electronic material patents, particularly for flexible displays. Safety data sheets emphasize proper handling under standard laboratory conditions, though it is not classified as hazardous under typical use scenarios.

Market-wise, suppliers list 2-chloro-1-fluoro-4-(3-nitrophenyl)benzene as a high-purity reagent, with pricing influenced by scale and purity (≥98%). Its stability under inert atmospheres makes it suitable for long-term storage, a practical advantage for industrial buyers. FAQs often revolve around "substitution patterns in nitrophenyl compounds" or "fluorine effects on aromatic reactivity," underscoring the need for detailed technical guides.

Future directions may explore its bioconjugation potential or nanomaterial integration, leveraging its dual halogen functionality. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for commercial adopters. This compound exemplifies how tailored aromatics bridge academic innovation and industrial applications.